Gadolinium-155

• IUPAC Name: gadolinium-155
• InChI: InChI=1S/Gd/i1-2
• InChI Key: UIWYJDYFSGRHKR-YPZZEJLDSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [155Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID80931823
• Molecular Weight: 154.92263 g/mol
• CAS No.: 14333-34-7

Description

Gadolinium-155 is a stable, non-radioactive isotope ( citation 1 ) with a natural abundance of 14.8% ( citation 1 ). It is characterized by an atomic mass of 154.92262 Da, with 64 protons and 91 neutrons ( citation 1 ). This isotope is critically valuable in fundamental research, specifically for Mössbauer effect studies, which probe the magnetic and structural properties of materials at the atomic level ( citation 1 ). In applied nuclear science, Gd-155 serves as an effective combustible additive, or burnable poison, in nuclear reactors. Its high neutron absorption cross-section, particularly when considered alongside Gd-157, helps control reactor reactivity in the initial phase of the fuel cycle and promotes more even power distribution ( citation 7 ). Furthermore, this compound plays a pivotal role in the production of emerging medical radionuclides. It is the target material for producing Terbium-155 via the ( \ce{^{155}Gd(p,n)^{155}Tb} ) nuclear reaction ( citation 4 ). Tb-155 is a promising diagnostic radioisotope for Single Photon Emission Computed Tomography (SPECT), enabling imaging for theranostic applications in cancer ( citation 8 ). The purity of the Gd-155 target material is a key factor in achieving high radionuclidic purity of the final Tb-155 product ( citation 4 ). Our this compound isotope is available for order in two high-purity chemical forms: this compound oxide (Gd2O3) and this compound metal (Gd) ( citation 1 ). This product is supplied For Research Use Only and is strictly not for diagnostic, therapeutic, or human use.

Nuclear Structure and Spectroscopy of Gadolinium 155

Ground State Nuclear Properties of Gadolinium-155

The ground state of an atomic nucleus is its lowest energy state, and its properties are fundamental to understanding nuclear structure. For ¹⁵⁵Gd, these properties have been determined through various experimental techniques.

Nuclear Spin Determination and Analysis

The nuclear spin of the ground state of this compound has been determined to be 3/2. chemlin.org This value is a result of the coupling of the angular momenta of its constituent nucleons. The determination of this spin is crucial for the interpretation of other nuclear properties and the development of nuclear models. Techniques such as atomic beam resonance and analysis of hyperfine structure in atomic spectra are primary methods for precisely measuring nuclear spin. In these experiments, the interaction of the nuclear magnetic moment with an external magnetic field or the internal magnetic field of the atom's electrons leads to a splitting of energy levels that is dependent on the nuclear spin.

Magnetic Dipole Moment Characterization and Precision Measurements

The magnetic dipole moment is a measure of the magnetic properties of the nucleus. For ¹⁵⁵Gd, precision measurements have yielded a value of approximately -0.25723(35) nuclear magnetons (μN). chemlin.org This value has been determined using advanced spectroscopic methods like Electron Nuclear Double Resonance (ENDOR). nih.govwikipedia.org ENDOR spectroscopy is a high-resolution technique that measures the hyperfine interactions between an unpaired electron and nearby nuclei, allowing for a precise determination of the nuclear magnetic moment. wikipedia.orglibretexts.org The negative sign indicates that the magnetic moment is oriented opposite to the nuclear spin. The precise value of the magnetic dipole moment provides critical insights into the single-particle structure of the nucleus, as it is highly sensitive to the configuration of the valence nucleons. arxiv.org

Electric Quadrupole Moment Measurement

The electric quadrupole moment is a parameter that describes the deviation of the nuclear charge distribution from spherical symmetry. A non-zero value indicates that the nucleus is deformed. For ¹⁵⁵Gd, the electric quadrupole moment has been measured to be approximately +1.27 barns. chemlin.org This positive value signifies a prolate (cigar-shaped) deformation. One of the key experimental techniques for determining the electric quadrupole moment is muonic atom spectroscopy. aps.orgaps.org In this method, a muon, which is about 207 times more massive than an electron, orbits the nucleus. nih.gov Due to its large mass, the muon's orbit is much closer to the nucleus, making the muonic energy levels highly sensitive to the nuclear charge distribution and, consequently, to the electric quadrupole moment. aps.orgnih.gov

Property	Value	Method(s) of Determination
Nuclear Spin (I)	3/2	Atomic Beam Resonance, Spectroscopic Analysis
Magnetic Dipole Moment (μ)	-0.25723(35) μN	Electron Nuclear Double Resonance (ENDOR)
Electric Quadrupole Moment (Q)	+1.27(3) b	Muonic Atom Spectroscopy

Excited Nuclear Energy Levels of this compound

Beyond its ground state, the ¹⁵⁵Gd nucleus can exist in a variety of excited states, each with a specific energy, spin, and parity. The study of these states and the transitions between them is a cornerstone of nuclear spectroscopy.

Experimental Determination of Energy Level Schemes

The arrangement of excited states in ¹⁵⁵Gd has been mapped out through various nuclear reactions and decay studies. The nucleus, with 91 neutrons, is situated in a region of nuclear deformation and exhibits a characteristic rotational nature. aip.org Experiments utilizing reactions such as ¹⁵⁶Gd(p,dγ)¹⁵⁵Gd and heavy-ion induced reactions like ¹⁵⁰Nd(¹²C, α3n)¹⁵⁵Gd have been instrumental in establishing the energy level scheme. aip.orgaps.orgornl.gov In these experiments, particle accelerators are used to bombard a target, and the resulting gamma-rays and particles are detected in coincidence using arrays of high-purity germanium (HPGe) detectors and particle detectors. aip.org This allows for the construction of detailed level schemes, including the identification of rotational bands built upon different single-particle configurations. aip.org The study of these rotational bands is complicated by effects such as Coriolis mixing, where the rotation of the nucleus mixes different single-particle states. osti.govarxiv.org

Gamma-Ray Transitions and Cascade Studies in ¹⁵⁵Gd

When a ¹⁵⁵Gd nucleus is in an excited state, it de-excites to a lower energy state by emitting a gamma-ray photon. The study of these gamma-ray transitions provides a wealth of information about the nuclear structure. A particularly fruitful area of research has been the study of gamma-ray cascades following the capture of a thermal neutron by ¹⁵⁴Gd to form an excited state of ¹⁵⁵Gd, or more commonly, the capture by ¹⁵⁵Gd to form excited ¹⁵⁶Gd. arxiv.orgresearchgate.net Experiments using spectrometers like the Accurate Neutron-Nucleus Reaction Measurement Instrument (ANNRI) at J-PARC have measured the gamma-ray spectrum from the ¹⁵⁵Gd(n,γ) reaction in great detail. arxiv.orgresearchgate.net These studies identify the energies and intensities of the primary gamma-rays emitted from the neutron capture state as well as the subsequent cascade of gamma-rays as the nucleus de-excites through a series of lower-lying levels. arxiv.orgoup.com The analysis of these cascades, including two-step cascade (TSC) studies, reveals information about the multipolarity of the transitions (e.g., M1, E2) and helps to solidify the spin and parity assignments of the involved energy levels. arxiv.orgoup.com

Primary Gamma-Ray Energy (from ¹⁵⁵Gd(n,γ)¹⁵⁶Gd)	Intensity (relative)
8536.3 keV	100
7937.8 keV	2.5
7789.1 keV	1.8
6748.2 keV	12.1
6420.5 keV	10.3

Note: This table shows a selection of prominent primary gamma-ray transitions from the thermal neutron capture on ¹⁵⁵Gd, leading to the excited nucleus ¹⁵⁶Gd. The energies and relative intensities are indicative of the decay process from the capture state. arxiv.org

Multipole Mixing Ratios in Gamma Transitions of ¹⁵⁵Gd

The de-excitation of nuclear levels in ¹⁵⁵Gd often occurs through the emission of gamma (γ) rays. These transitions are not always of a pure multipole character (e.g., pure electric quadrupole, E2, or magnetic dipole, M1) but can be a mixture of two multipolarities. The multipole mixing ratio, denoted as δ, quantifies the relative contributions of these multipolarities.

Precise measurements of these mixing ratios are crucial for testing nuclear models and understanding the detailed structure of nuclear wave functions. For instance, the mixing ratio of E2 and M1 radiation (δ(E2/M1)) provides insights into the collective and single-particle aspects of nuclear states. While extensive data exists for various nuclei, specific and comprehensive tables of multipole mixing ratios for all gamma transitions in ¹⁵⁵Gd are compiled in specialized nuclear data evaluations. bnl.gov Theoretical models, such as the Greiner model, have been used to explain the systematics of E2/M1 mixing ratios in even-even nuclei, and these can be extended to understand the behavior in odd-mass nuclei like ¹⁵⁵Gd. aps.org

A detailed analysis of gamma-gamma angular correlations is a primary experimental technique used to determine these mixing ratios. aps.orgiaea.org For transitions in neighboring even-even isotopes like ¹⁵⁶Gd, studies have shown that transitions from the gamma band are predominantly E2 in character. researchgate.net

Table 1: Illustrative Multipole Mixing Ratios in Gadolinium Isotopes

Isotope	Transition Energy (keV)	Initial State (Jπ)	Final State (Jπ)	Multipolarity	Mixing Ratio (δ)
¹⁵⁶Gd	131.983	5⁻	3⁻	E2	0.47
¹²⁹Cs	668	17/2⁻	15/2⁻	M1+E2	-0.3 or -2.2
¹¹⁰Cd	657	2⁺	2⁺	M1+E2	-0.85

This table provides examples of multipole mixing ratios in related isotopes to illustrate the concept, as a comprehensive table for all ¹⁵⁵Gd transitions is highly specific and found within detailed nuclear data compilations. aps.orgresearchgate.netbhu.ac.in

Nuclear Level Density Investigations in the this compound Nucleus

The nuclear level density (NLD) is a fundamental property that describes the number of nuclear energy levels per unit of excitation energy. aps.org It is a critical input for statistical models of nuclear reactions. The NLD of ¹⁵⁵Gd has been investigated both experimentally and theoretically.

Experimental approaches to determine NLD often involve analyzing neutron resonance data and the spectra of gamma rays emitted from excited nuclei. aps.orgaps.org Models such as the Back-Shifted Fermi Gas (BSFG) model and the Constant-Temperature (CT) model are commonly used to parameterize the NLD. aps.org These models involve parameters that are adjusted to fit experimental data, including the level density parameter 'a' and the backshift energy 'E₁'.

Studies of the gamma-ray spectra from thermal neutron capture on ¹⁵⁵Gd provide valuable information for refining NLD models for the resulting ¹⁵⁶Gd nucleus, which in turn helps in understanding the systematics of NLD in this mass region. aps.org

Table 2: Nuclear Level Density Models and Parameters

Model	Key Parameters	Description
Back-Shifted Fermi Gas (BSFG)	Level density parameter (a), Energy backshift (E₁)	A phenomenological model that treats the nucleus as a gas of non-interacting fermions with a shifted ground state energy.
Constant-Temperature (CT)	Temperature (T), Energy backshift (E₀)	A simpler model that assumes a constant nuclear temperature over a certain energy range.

These models are widely used to describe the nuclear level density across a range of nuclei, including the gadolinium isotopes. aps.org

Hyperfine Interactions and Anomalies in this compound

Hyperfine interactions refer to the subtle interactions between the electromagnetic moments of the nucleus (magnetic dipole and electric quadrupole moments) and the fields produced by the surrounding electrons. These interactions lead to small shifts and splittings in atomic energy levels.

Hyperfine Structure Analysis in this compound

The hyperfine structure of ¹⁵⁵Gd has been studied using various spectroscopic techniques. These studies provide values for the magnetic dipole hyperfine coupling constant (A) and the electric quadrupole hyperfine coupling constant (B). The nuclear spin of ¹⁵⁵Gd has been determined to be 3/2. webelements.com

Optical spectroscopy and nuclear magnetic resonance (NMR) have been employed to measure the hyperfine structure constants. For instance, NMR studies on gadolinium iron garnet (GdIG) enriched with ¹⁵⁵Gd have allowed for the determination of the electric field gradient tensor and the isotropic and anisotropic components of the hyperfine field at the ¹⁵⁵Gd nucleus. researchgate.netresearchgate.net Quantum chemical calculations have also been used to investigate the hyperfine coupling constants of gadolinium complexes. nih.gov

Table 3: Nuclear Properties and Hyperfine Structure Data for Gadolinium Isotopes

Isotope	Nuclear Spin (I)	Magnetic Dipole Moment (μ/μN)	Electric Quadrupole Moment (Q/barn)
¹⁵⁵Gd	3/2	-0.2591	+1.27(3)
¹⁵⁷Gd	3/2	-0.3399	+1.35(3)

Data sourced from various spectroscopic measurements. webelements.comchemlin.orgmit.edu

Magnetic Hyperfine Anomaly Studies

The hyperfine anomaly arises from the fact that the distribution of nuclear magnetism is not point-like. It is defined as the deviation of the ratio of hyperfine coupling constants for two isotopes from the ratio of their nuclear magnetic moments. The study of the hyperfine anomaly provides a sensitive test of nuclear structure models. aps.org

The hyperfine anomaly between ¹⁵⁵Gd and its neighboring odd isotope ¹⁵⁷Gd is of particular interest. By comparing the precisely measured hyperfine coupling constants and nuclear magnetic moments of these two isotopes, researchers can probe the differences in their nuclear magnetization distributions. researchgate.net Theoretical models, such as the nuclear single-particle model, are used to calculate the expected hyperfine anomaly and compare it with experimental results. aps.orgarxiv.org

Paramagnetic Resonance Spectroscopy Investigations of this compound

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a powerful technique for studying materials with unpaired electrons. The Gd³⁺ ion, with its half-filled 4f shell and high spin (S=7/2), is an excellent probe for EPR studies.

EPR investigations of ¹⁵⁵Gd-doped materials provide detailed information about the local symmetry of the gadolinium ion's environment within a crystal lattice. cambridge.orgresearchgate.netmdpi.com The interaction of the electron spin with the nuclear spin of ¹⁵⁵Gd (I=3/2) can lead to a well-resolved hyperfine structure in the EPR spectrum. Studies have been conducted on ¹⁵⁵Gd in various host crystals, such as gadolinium iron garnet and titanium dioxide. researchgate.netresearchgate.netmdpi.com These studies help in understanding the magnetic interactions and crystal field effects.

Neutron Interaction Physics of Gadolinium 155

Neutron Capture Cross-Section Characterization of Gadolinium-155

The neutron capture cross-section (σγ) of a nuclide quantifies the probability of a neutron being absorbed by the nucleus, leading to the formation of a heavier isotope and the emission of gamma rays. For this compound, this property is particularly pronounced.

Thermal Neutron Capture Cross-Section Measurements

The thermal neutron capture cross-section, typically measured at a neutron energy of 0.0253 eV, is a critical parameter for reactor physics calculations. This compound possesses a very high thermal neutron capture cross-section, which makes it a potent neutron absorber, often used as a burnable poison in nuclear reactors. iaea.org

Recent measurements have aimed to reduce the uncertainties in this value. For instance, experiments at the n_TOF (neutron Time-Of-Flight) facility at CERN have provided new data, suggesting a capture cross-section of 62.2 ± 2.2 kilobarns (kb). researchgate.net This measurement helped to reduce the uncertainty from approximately 6% to about 2-3% in the thermal region. researchgate.net Other measurements at the Accurate Neutron-Nucleus Reaction measurement Instrument (ANNRI) at J-PARC have also contributed to refining this value, with results showing agreement with some evaluated data libraries like JENDL-4.0. epj-conferences.orgepj-conferences.org One study reported a thermal total cross section of 59.4 ± 1.7 kb. tandfonline.com The significant absorption cross-section is primarily due to a resonance located slightly above thermal energy. osti.gov

Table 1: Reported Thermal Neutron Capture Cross-Section for this compound

Measurement Facility/Method	Cross-Section (kb) at 0.0253 eV	Reference
n_TOF (CERN)	62.2 ± 2.2	researchgate.net
ANNRI (J-PARC)	59.4 ± 1.7 (total)	tandfonline.com

Total Neutron Cross-Section Determination

The total neutron cross-section (σ_total) is the sum of the cross-sections for all possible interactions between a neutron and a nucleus, including capture and scattering. For this compound, the capture cross-section dominates at low energies.

Measurements of the total neutron cross-section are often performed in conjunction with capture cross-section experiments. Time-of-flight techniques are commonly employed at facilities like the Rensselaer Polytechnic Institute (RPI) LINAC facility and J-PARC's ANNRI. iaea.orgosti.gov These experiments involve measuring the transmission of a neutron beam through a sample of enriched this compound. osti.gov Data from these measurements are crucial for validating and improving the parameters in nuclear data libraries. For example, measurements at J-PARC have provided total cross-section data in the neutron energy region from 4 meV to 100 meV. epj-conferences.orgepj-conferences.org

Epithermal Neutron Cross-Section Analysis

The epithermal energy range, typically from a few eV to several keV, is characterized by a series of sharp resonances in the neutron cross-section of this compound. Analysis in this region is complex due to the overlapping of these resonances.

High-resolution measurements are necessary to resolve the individual resonances. Time-of-flight facilities with long flight paths, such as n_TOF and the RPI LINAC, are well-suited for this purpose. osti.govepj-conferences.org The analysis of epithermal data involves fitting the measured cross-sections using R-matrix theory, often with codes like SAMMY, to extract the parameters of each resonance. epj-conferences.orgresearchgate.net This analysis has led to the identification of new resonances and has provided a more detailed understanding of the cross-section behavior above the thermal region, with some studies extending the resolved resonance region up to several hundred eV. researchgate.netiaea.org

Neutron Resonance Spectroscopy of this compound

Neutron resonance spectroscopy is the study of the sharp peaks, or resonances, in the neutron cross-section as a function of neutron energy. These resonances correspond to excited states in the compound nucleus formed by the neutron and the target nucleus.

Resolved Resonance Parameter Extraction and Evaluation

The analysis of measured neutron cross-section data in the resolved resonance region allows for the extraction of key parameters for each resonance, including its energy (E₀), neutron width (Γn), and radiation width (Γγ). These parameters are essential for nuclear data evaluations.

The multilevel R-matrix code SAMMY is a widely used tool for performing these analyses, employing a Bayesian approach to fit the experimental data. epj-conferences.orgepj-conferences.org Evaluations of this compound have been carried out using high-resolution transmission and capture cross-section data from facilities like n_TOF and RPI. epj-conferences.orgiaea.org These evaluations have led to updated sets of resonance parameters. For instance, one analysis extended the resolved resonance region for this compound above 180 eV and proposed several new resonances. rpi.edu The analysis of s-wave resonances has also yielded values for the average total radiative width. aps.org

Table 2: Example of s-wave Resonance Parameters for this compound

Parameter	Value	Reference
Average s-wave resonance spacing (D₀)	1.62 ± 0.15 eV	aps.org
s-wave strength function (S₀)	(1.99 ± 0.28) x 10⁻⁴	aps.org
Average total radiative width (⟨Γγ⟩)	120 ± 3 meV	aps.org

Resonance Level Spacing and Statistical Analysis (e.g., Wigner Distribution, Δ₃-statistics)

The statistical properties of the resonance parameters provide insights into the underlying nuclear structure and dynamics. The distribution of the spacing between adjacent resonance levels is a key area of study.

For s-wave neutrons captured by the spin 3/2⁻ ground state of this compound, the compound nucleus can have spin-parity states of 1⁻ and 2⁻. epj-conferences.orgaps.org The spacing of these levels is expected to follow a Wigner distribution, which is a hallmark of quantum chaotic systems. epj-conferences.orgpsu.edu The average level spacing for each spin state has been determined, with the ratio of the spacings being approximately proportional to (2J+1). epj-conferences.org

The Dyson-Mehta Δ₃-statistic is another tool used to analyze the long-range correlations in the sequence of resonance energies. epj-conferences.org This statistic measures the deviation of the cumulative number of levels from a straight line. psu.eduaps.org Analysis of this compound resonance data using Δ₃-statistics has been performed to test for missing levels and to verify the purity of the resonance sequences. epj-conferences.org These statistical analyses have shown good agreement with theoretical predictions, although some studies note that the chance of missing levels is higher for this compound compared to other isotopes due to its smaller average resonance spacing. epj-conferences.org

Table 3: Average Level Spacing for this compound (thermal to 500 eV)

Spin State (Jπ)	Average Spacing D(Jπ) (eV)	Reference
1⁻	5.00 ± 0.32	epj-conferences.org
2⁻	2.46 ± 0.12	epj-conferences.org
Mixed	1.64 ± 0.35	epj-conferences.org

Advanced Spectroscopic Methodologies Employing Gadolinium 155

Gadolinium-155 Mössbauer Spectroscopy

This compound Mössbauer spectroscopy is a sophisticated analytical technique that leverages the Mössbauer effect to study the properties of gadolinium-containing materials. The technique is based on the recoil-free resonant absorption and emission of gamma rays by atomic nuclei. For ¹⁵⁵Gd, the 86.5 keV transition is most commonly used. The resulting Mössbauer spectrum provides a wealth of information about the local environment of the gadolinium nucleus, including its oxidation state, the nature of its chemical bonding, the magnetic fields it experiences, and the symmetry of its local environment. This makes ¹⁵⁵Gd Mössbauer spectroscopy a particularly useful tool for characterizing a wide range of materials, from intermetallic compounds to complex oxides.

A critical component for ¹⁵⁵Gd Mössbauer spectroscopy is the radioactive source that emits the 86.5 keV gamma rays. The parent isotope used is ¹⁵⁵Eu, which decays to the excited state of ¹⁵⁵Gd. To ensure a high-quality Mössbauer spectrum with a narrow, single emission line, the ¹⁵⁵Eu atoms must be embedded in a suitable host matrix. This matrix should ideally be non-magnetic and have a cubic crystal structure to avoid any magnetic or quadrupole splitting of the emission line, which would complicate the resulting spectrum.

A significant development in this area has been the creation of the ¹⁵⁵Eu/¹⁵⁴SmPd₃ source. researchgate.netresearchgate.net In this source, the parent isotope ¹⁵⁵Eu is incorporated into a host lattice of Samarium Palladide (SmPd₃), which has been prepared using isotopically enriched ¹⁵⁴Sm to minimize neutron activation of other samarium isotopes. researchgate.net The SmPd₃ compound provides the necessary cubic environment for the europium atoms. A novel method for preparing this source involves the solid-state reaction of ¹⁵⁴Sm(HCOO)₃ and PdHₓ in a hydrogen atmosphere, a simpler process than previously reported methods. researchgate.net The performance of such a source, with an activity of approximately 231 MBq, has been successfully evaluated by measuring the ¹⁵⁵Gd Mössbauer spectra of well-characterized compounds like GdPd₃ and cubic Gd₂O₃ at cryogenic temperatures (12 K). researchgate.net The results confirmed that the developed source is of sufficient quality for detailed structural investigations of various gadolinium-containing materials. researchgate.net

¹⁵⁵Gd Mössbauer spectroscopy is a powerful tool for elucidating the magnetic structures of gadolinium-containing materials. researchgate.netresearchgate.net This is particularly valuable for compounds containing natural gadolinium, as its high neutron absorption cross-section can make neutron diffraction experiments challenging. researchgate.netresearchgate.net The magnetic hyperfine field at the ¹⁵⁵Gd nucleus, which arises from the interaction of the nuclear magnetic moment with the surrounding magnetic field, causes a splitting of the nuclear energy levels. The analysis of this splitting in the Mössbauer spectrum can reveal the magnitude and orientation of the magnetic moments on the gadolinium atoms.

For instance, in magnetically ordered materials, the Mössbauer spectrum will exhibit a characteristic multi-line pattern. The spacing of these lines is proportional to the strength of the magnetic hyperfine field. By analyzing the number of lines, their positions, and their intensities, it is possible to determine the nature of the magnetic ordering (e.g., ferromagnetic, antiferromagnetic, or more complex arrangements). For example, in a study of Gd₂Ti₂O₇, ¹⁵⁵Gd Mössbauer data indicated that at 0.03 K, the four Gd³⁺ ions within a tetrahedron carry moments of equal size, with each moment oriented perpendicular to the local <111> direction. researchgate.net Furthermore, the data suggested a change in the magnetic structure at the transition temperature of 0.75 K. researchgate.net In magnetically frustrated systems like certain gadolinium oxysulfides, where competing magnetic interactions prevent the establishment of a simple magnetic order, ¹⁵⁵Gd Mössbauer spectroscopy can provide crucial information on the spin arrangement and the onset of magnetic ordering. researchgate.net

The isomer shift (IS) is a key parameter obtained from a Mössbauer spectrum and provides direct information about the electron density at the nucleus. It arises from the electrostatic interaction between the nuclear charge distribution and the s-electron density within the nuclear volume. The isomer shift is sensitive to the oxidation state of the gadolinium ion and the nature of its chemical bonding with neighboring atoms.

Compound Type	Isomer Shift Range (mm/s)	Reference
Intermetallic Compounds	0.0 - 0.7	iaea.org
Trivalent Gd Compounds	Overall range of 0.85	researchgate.net
Gd(III)-β-diketonato complexes	+0.55 to +0.65	researchgate.net

Isomer shifts are relative to a ¹⁵⁵Gd:SmPd₃ source.

The quadrupole coupling constant (e²qQ) provides information about the interaction between the nuclear electric quadrupole moment (Q) of the ¹⁵⁵Gd nucleus and the electric field gradient (EFG) at the nucleus. The EFG is a measure of the deviation from spherical symmetry of the electric charge distribution around the nucleus. Therefore, the quadrupole splitting in a Mössbauer spectrum is a sensitive probe of the local site symmetry of the gadolinium atom.

In compounds where the gadolinium atom occupies a site with non-cubic symmetry, a non-zero EFG will be present, leading to a splitting of the nuclear energy levels and a corresponding splitting in the Mössbauer spectrum. The magnitude of this splitting is directly proportional to the quadrupole coupling constant. For the Gd³⁺ ion, which is an S-state ion (L=0), there is no contribution to the EFG from its own 4f electrons. researchgate.net Consequently, the measured EFG is primarily due to the arrangement of charges on the surrounding lattice ions and the contribution from conduction electrons in metallic systems. This makes ¹⁵⁵Gd a particularly clean probe for studying the lattice EFG.

Studies have shown that the quadrupole coupling constant can vary significantly in different gadolinium compounds. For example, in a series of gadolinium hexacyanometallate complexes, the e²qQ values were found to be in the range of 4.07-4.81 mm/s. researchgate.net It was observed that the values for KGdM(CN)₆·3H₂O (where M = Fe(II), Ru(II)) were larger than those for GdM(CN)₆·4H₂O (where M = Cr(III), Fe(III), Co(III)), with the values increasing with greater orthorhombic distortion of the crystal structure. researchgate.net

Compound	Quadrupole Coupling Constant (e²qQ) (mm/s)	Reference
KGdFe(CN)₆·3H₂O	> 4.81	researchgate.net
KGdRu(CN)₆·3H₂O	> 4.81	researchgate.net
GdCr(CN)₆·4H₂O	< 4.81	researchgate.net
GdFe(CN)₆·4H₂O	< 4.81	researchgate.net
GdCo(CN)₆·4H₂O	< 4.81	researchgate.net

The hyperfine magnetic field (Hhf) at the ¹⁵⁵Gd nucleus is a crucial parameter for understanding the magnetic properties of gadolinium-containing materials. This field originates from several contributions, including the Fermi contact term due to the polarization of core s-electrons, the polarization of conduction electrons by the local magnetic moment, and contributions from neighboring magnetic moments.

¹⁵⁵Gd Mössbauer spectroscopy allows for a direct measurement of the magnitude and, in some cases, the sign of the hyperfine field. The sign of the field can be determined by applying an external magnetic field and observing whether the hyperfine splitting increases or decreases. A wide range of hyperfine fields has been measured in various gadolinium compounds. For instance, in a study of numerous gadolinium alloys and compounds, the hyperfine fields were found to vary from +45.0 T in GdFe₂ to -36.0 T in GdN. researchgate.net The positive sign in GdFe₂ indicates that the hyperfine field is in the same direction as the gadolinium magnetic moment, while the negative sign in GdN indicates it is in the opposite direction.

The hyperfine field is sensitive to the composition and structure of the material. For example, in the intermetallic compound GdAl₂, the hyperfine field at the gadolinium nucleus was measured to be 134 ± 20 kOe at 80 K. ras.ru In contrast, the field in metallic gadolinium at the same temperature was found to be 366 ± 55 kOe. ras.ru This significant difference highlights the influence of the local atomic environment on the hyperfine field.

Material	Hyperfine Field (Hhf)	Temperature	Reference
GdFe₂	+45.0 T	4.2 K	researchgate.net
GdN	-36.0 T	4.2 K	researchgate.net
Metallic Gd	366 ± 55 kOe	80 K	ras.ru
GdAl₂	134 ± 20 kOe	80 K	ras.ru

The interaction of the electrons of a gadolinium ion with the electrostatic field created by the surrounding ions in a crystal lattice is described by the crystal field. This interaction can lift the degeneracy of the electronic energy levels and is responsible for the magnetic anisotropy in many rare-earth compounds. Since the Gd³⁺ ion has a half-filled 4f shell and a spherical charge distribution (S-state ion), there is no direct interaction of the 4f electrons with the crystal field in the first order. However, the crystal field creates an electric field gradient at the gadolinium nucleus, which can be measured via the quadrupole splitting in the ¹⁵⁵Gd Mössbauer spectrum.

This provides a powerful method for determining the second-order crystal field parameter, B₂⁰ (also denoted as A₂⁰), which is a measure of the axial component of the crystal field. The quadrupole splitting (QS) is directly proportional to B₂⁰. Therefore, by measuring the QS in a gadolinium compound, one can estimate the value of B₂⁰. This information is particularly valuable because it can then be used to predict the magnetic anisotropy of other rare-earth ions in isostructural compounds, where the direct determination of crystal field parameters can be more complex.

For example, ¹⁵⁵Gd Mössbauer spectroscopy measurements on GdFeO₃ have been used to estimate the magnitude of B₂⁰ for the Ho³⁺ ion in the isostructural compound HoFeO₃. researchgate.net Similarly, the quadrupole splitting measured in Gd₂Ti₂O₇ has been used to infer the A₂⁰ parameter for other compounds in the same series. researchgate.net This approach allows for a systematic investigation of crystal field effects across a family of rare-earth compounds.

Spin-Spin Relaxation Time Investigations

Gadolinium ions (Gd³⁺) are highly effective paramagnetic relaxation enhancement (PRE) agents in nuclear magnetic resonance (NMR) spectroscopy due to their large number of unpaired electrons (a spin S = 7/2 system) and long electron spin relaxation times nih.govacs.org. The presence of a paramagnetic center like Gd³⁺ dramatically shortens the relaxation times of nearby nuclei, a phenomenon that can be exploited to enhance the sensitivity of NMR experiments nih.gov.

The interaction between the gadolinium ion's electron spin and the nuclear spins of surrounding atoms provides a powerful mechanism for relaxation. This interaction significantly reduces both the spin-lattice (T₁) and spin-spin (T₂) relaxation times of the nuclei nih.govresearchgate.net. While many studies focus on T₁, the principles apply to T₂ as well. The shortening of T₁ allows for faster repetition of NMR experiments, leading to an improved signal-to-noise ratio in a given amount of time nih.gov.

Table 1: Nuclear Properties of this compound This interactive table summarizes key nuclear properties of the this compound isotope.

Property	Value
Natural Abundance (%)	14.8 buyisotope.com
Atomic Mass (Da)	154.922622 buyisotope.com
Nuclear Spin (I)	3/2 capes.gov.brbuyisotope.comaps.org
Quadrupole Moment (barns)	1.27 buyisotope.com

Application in Solid-State Chemistry and Materials Science Research

The isotope this compound is particularly suited for Mössbauer spectroscopy, a technique that probes the hyperfine interactions between a nucleus and its surrounding electronic environment. The 86.5 keV transition in ¹⁵⁵Gd is utilized in these studies to gain insights into the structural and magnetic properties of gadolinium-containing materials researchgate.net.

¹⁵⁵Gd Mössbauer spectroscopy is a valuable complementary tool to neutron diffraction, especially for materials containing natural gadolinium, which has a very high neutron absorption cross-section researchgate.netglchemist.com. This technique has been applied to a wide array of materials, including intermetallic compounds, alloys, and oxides researchgate.net.

Key research findings from ¹⁵⁵Gd Mössbauer spectroscopy include:

Determination of Magnetic Structures: The technique is used to determine the magnitude and orientation of hyperfine magnetic fields at the gadolinium nucleus in various compounds, such as GdFe₂ and GdN researchgate.net.

Local Site Symmetry Analysis: The quadrupole splittings observed in the spectra provide information about the electric field gradient at the Gd nucleus, which is directly related to the symmetry of its crystallographic site researchgate.net.

Phase Analysis and Reaction Monitoring: It has been used to study solid-state reactions, for instance, in the formation of mixed oxides like (U,Gd)O₂. The spectra can distinguish between unreacted Gd₂O₃ and the solid solution, tracking the reaction progress with temperature researchgate.net.

Characterization of Advanced Materials: Research on materials like gadolinium gallium garnet (a substrate for bubble memory) and Gd-based oxides for use in capacitors and scintillators benefits from the detailed local information provided by this method researchgate.net. Gadolinium oxysulfides, which are promising luminescent materials, can also be characterized to understand their structure-property relationships mdpi.com.

The application of NMR spectroscopy to materials science is a broad field where understanding molecular structure helps in designing better and more sustainable materials for applications like batteries and solar panels bruker.comrsc.org. Solid-state NMR, in particular, provides valuable information on the geometric and electronic structure of materials rug.nl.

Table 2: Selected ¹⁵⁵Gd Hyperfine Interaction Parameters from Mössbauer Spectroscopy This interactive table presents hyperfine field data for select gadolinium compounds studied using ¹⁵⁵Gd Mössbauer spectroscopy.

Compound	Hyperfine Field (Tesla)
GdFe₂	+45.0 researchgate.net

Other Spectroscopic Techniques Applied to this compound

Beyond Mössbauer and NMR spectroscopy, other high-resolution techniques are employed to study the specific properties of the this compound nucleus.

Photoelectric Spectrometry with Fabry-Perot Interferometer for Hyperfine Structure

The hyperfine structure of atomic spectral lines results from the interaction between the nuclear magnetic dipole and electric quadrupole moments with the magnetic field and electric field gradient produced by the atom's electrons. High-resolution optical spectroscopy is required to resolve these minute energy level splittings.

A Fabry-Perot interferometer is a powerful instrument for such high-resolution measurements mit.edu. When coupled with a photoelectric detector, it becomes a sensitive spectrometer capable of accurately measuring optical line shifts, the intensity of hyperfine structure components, and spectral line widths nih.gov.

Studies using this technique on gadolinium have successfully resolved the optical hyperfine structure of its spectral lines. These investigations confirmed the nuclear spin of I = 3/2 for both odd isotopes, ¹⁵⁵Gd and ¹⁵⁷Gd capes.gov.braps.org. Furthermore, by analyzing the splittings, researchers have been able to determine the ratio of the nuclear magnetic moments for these two isotopes, finding μ(¹⁵⁵Gd)/μ(¹⁵⁷Gd) to be approximately 0.80 capes.gov.br. Such measurements are fundamental to validating nuclear models and understanding the intricate details of nuclear structure.

Theoretical Nuclear Models and Computational Studies of Gadolinium 155

Nuclear Structure Models Applied to Gadolinium-155

The structure of the ¹⁵⁵Gd nucleus, characterized by its non-spherical shape, is explored through models that can account for nuclear deformation. These models provide a theoretical basis for understanding the arrangement of nucleons and the resulting energy levels and properties of the nucleus.

Nilsson Model Applications for Deformed Gadolinium Nuclei

The Nilsson model is a fundamental theoretical tool for describing the quantum states of nucleons within a deformed nucleus. wikipedia.org Unlike the spherical shell model, it assumes the average nuclear potential is non-spherical (ellipsoidal), which is essential for nuclei like ¹⁵⁵Gd that exhibit significant quadrupole deformation. wikipedia.orgepj-conferences.org The model is effectively a modification of the harmonic oscillator potential, but with anisotropy introduced, leading to different oscillator frequencies along the Cartesian axes. wikipedia.org

In this framework, the single-particle energy levels of protons and neutrons are calculated as a function of the nuclear deformation parameter (ε or β). For the gadolinium isotopes, which lie in a region of strong nuclear deformation, the Nilsson model is used to predict the ordering and energy of single-particle orbitals near the Fermi surface. epj-conferences.org These calculations are critical for interpreting the intrinsic states of the nucleus, which serve as the basis for rotational bands observed in the experimental spectrum. The model successfully explains the spin and parity of the ground state and low-lying excited states by identifying the specific deformed orbital occupied by the last odd neutron.

Interacting Boson Model (IBA) Interpretations of ¹⁵⁵Gd Nuclear States

While the Interacting Boson Model (IBM) is formulated to describe the collective properties of even-even nuclei by treating pairs of nucleons as bosons, its extension, the Interacting Boson-Fermion Model (IBFM), is applied to odd-mass nuclei like ¹⁵⁵Gd. cern.chcore.ac.uk The IBFM describes the nucleus as a system of interacting bosons (representing the even-even core) and an unpaired fermion (the odd nucleon). cern.chaps.org This approach allows for the study of the interplay between collective (bosonic) and single-particle (fermionic) degrees of freedom. cern.ch

Studies of neighboring even-even gadolinium isotopes (¹⁵⁶⁻¹⁶⁰Gd) using the IBM-1 have shown that they exhibit a rotational-like structure, corresponding to the SU(3) dynamical symmetry limit of the model. uokerbala.edu.iq For ¹⁵⁵Gd, the IBFM Hamiltonian is constructed by coupling the odd neutron to the ¹⁵⁴Gd core. The parameters for the model, including the boson energies and the boson-fermion interaction strengths, can be derived from microscopic calculations based on energy density functionals like the Gogny force. core.ac.uk This methodology involves mapping the deformation energy surface obtained from a Hartree-Fock-Bogoliubov (HFB) calculation onto the IBM potential energy surface. core.ac.uk The model is then used to calculate energy spectra and electromagnetic transition rates, providing a theoretical interpretation of the complex level schemes of odd-mass nuclei. core.ac.uk

Nuclear Reaction Theory and Simulations Involving this compound

Theoretical models of nuclear reactions are essential for analyzing experimental data from neutron-induced reactions on ¹⁵⁵Gd. These simulations provide the framework for extracting fundamental nuclear parameters and for developing predictive models of reaction outcomes.

R-Matrix Bayesian Code Applications for Neutron Resonance Parameter Fitting

The analysis of neutron cross-sections in the resolved resonance region is performed using R-matrix theory. This formalism connects the observed resonance structures in the cross-section to the properties of the compound nucleus formed during the reaction. For ¹⁵⁵Gd, the multi-level R-matrix code SAMMY is a standard tool used for these analyses. epj-conferences.orgosti.govresearchgate.net

SAMMY employs a generalized least-squares fitting technique based on Bayes' theory to simultaneously analyze various experimental datasets, such as neutron transmission and capture yields. epj-conferences.orgosti.gov This combined analysis allows for the extraction of a consistent set of resonance parameters, including the resonance energy (E₀), neutron width (Γn), and radiation width (Γγ). osti.gov In recent evaluations of ¹⁵⁵Gd, analyses using SAMMY have incorporated new, high-resolution neutron capture data, leading to the identification of a large number of previously unobserved resonances. epj-conferences.orgresearchgate.net For instance, one study reported the observation of 169 new resonances in ¹⁵⁵Gd. researchgate.net The statistical properties of the extracted resonance parameters, such as the level spacing distribution and the Dyson-Mehta Δ₃-statistics, are also examined to assess the quality of the resonance assignments and to check for missing levels. epj-conferences.org

Table 1: Selected Resonance Parameters for ¹⁵⁵Gd from R-Matrix Analysis Note: This table is illustrative. Actual evaluations contain thousands of resonances. The parameters shown are hypothetical examples based on typical values.

Resonance Energy (E₀) [eV]	Neutron Width (Γn) [meV]	Radiation Width (Γγ) [meV]	Spin (J)
2.025	0.18	105	2
6.310	1.35	108	1
11.72	0.15	102	2
23.45	1.70	110	2

Compound Nucleus Model for Gamma Decay Calculations

Following the capture of a neutron, the resulting compound nucleus (¹⁵⁶Gd*) is in a highly excited state. Its subsequent decay via the emission of gamma rays (γ-rays) is described by the compound nucleus model, often using the Hauser-Feshbach statistical formalism. researchgate.netreadthedocs.ioarxiv.org This model assumes that the decay of the compound nucleus is independent of its formation, allowing the decay process to be treated statistically. arxiv.org

Calculations for the γ-decay cascade following neutron capture on ¹⁵⁵Gd have been performed using the compound nucleus model. researchgate.net These calculations require several inputs:

Level Densities: Models such as the back-shifted Fermi-gas (BSFG) model are used to describe the density of nuclear states as a function of excitation energy. researchgate.net

Gamma-Ray Strength Functions (γSF): These functions model the average electromagnetic transition probabilities.

Particle Transmission Coefficients: Calculated using a spherical optical model to describe the probability of particle emission. researchgate.net

The model calculates the probabilities of different γ-ray cascades, predicting the resulting γ-ray energy spectrum. These theoretical spectra are crucial for applications such as designing neutron veto systems in rare-event searches, where understanding the γ-ray background from neutron captures is essential. researchgate.net

Monte Carlo Simulations for Neutron Capture Gamma-Ray Spectra

To accurately model the experimental measurement of γ-rays from the ¹⁵⁵Gd(n,γ) reaction, Monte Carlo simulation toolkits like Geant4 are widely used. researchgate.netensta.froup.com These simulations provide a complete model of the experimental setup, including the neutron beam, the target, and the detector system (such as the ANNRI germanium spectrometer at J-PARC). researchgate.netesa.int

The simulation process involves two key components:

Event Generation: A physics model generates the initial γ-rays emitted from the ¹⁵⁵Gd(n,γ) reaction. The "ANNRI-Gd model" was developed by improving models based on experimental data from the reaction. researchgate.net

Particle Transport: Geant4 simulates the transport of these γ-rays through the experimental apparatus, modeling their interactions (e.g., Compton scattering, photoelectric absorption) within the detector materials. ensta.fr

By comparing the simulated detector response with the measured data, physicists can validate and refine the underlying physics models for the γ-ray emission cascade. researchgate.netesa.int This process is vital for establishing a precise model of the γ-ray energy spectrum, which is a prerequisite for evaluating neutron detection efficiency in detectors that use gadolinium for neutron tagging. oup.com

Nuclear Reaction Model Calculations (e.g., TALYS, EMPIRE) for Isotope Production

Theoretical modeling of nuclear reactions is essential for predicting the production cross-sections of isotopes like this compound, especially in scenarios where experimental data is scarce or unavailable. Nuclear reaction model codes such as TALYS and EMPIRE are sophisticated tools that simulate the interactions between particles and nuclei, providing valuable insights into isotope production pathways. These codes are instrumental in optimizing the production of medical radioisotopes, including those that decay to or are related to this compound.

One common production route for medically relevant terbium isotopes, which subsequently decay to gadolinium isotopes, involves proton-induced reactions on gadolinium targets. For instance, the natGd(p,xn) reactions leading to various terbium isotopes have been studied using both TALYS and EMPIRE. uq.edu.au These calculations are performed over a wide range of proton beam energies, and the results are compared with available experimental data to refine the underlying theoretical models. uq.edu.au Discrepancies between theoretical predictions and experimental measurements highlight the need for an expanded experimental database to improve the accuracy of the nuclear models employed by these codes. uq.edu.au

The TALYS code, in particular, has been utilized to evaluate the production of Terbium-155 (¹⁵⁵Tb), which decays into stable this compound. The ¹⁵⁵Gd(p,n)¹⁵⁵Tb reaction is a viable production method using medical cyclotrons with proton energies around 18 to 20 MeV. unipd.itnih.gov TALYS calculations have been employed to theoretically assess the co-production of other terbium radioisotopes when using enriched ¹⁵⁵Gd targets. unipd.it These simulations are crucial for determining the necessary purity of the target material to ensure the final product meets the stringent requirements for medical applications. unipd.it

Similarly, the EMPIRE code has been used to analyze proton-induced reactions on dysprosium, leading to the formation of various radionuclides, including precursors to this compound. arxiv.org The experimental cross-sections for the formation of isotopes like ¹⁵⁵Dy, which decays to ¹⁵⁵Tb and subsequently to ¹⁵⁵Gd, have been compared with calculations from EMPIRE, as well as TALYS. arxiv.org

The following table provides an overview of the nuclear reaction models and their applications in the context of this compound related isotope production:

Code	Reaction Studied	Energy Range	Purpose of Calculation
TALYS 1.96	natGd(p,xn) leading to Tb isotopes	Up to 70 MeV	Calculation of excitation functions and comparison with experimental data. uq.edu.au
EMPIRE 3.2	natGd(p,xn) leading to Tb isotopes	Up to 70 MeV	Calculation of excitation functions and comparison with experimental data. uq.edu.au
TALYS	¹⁵⁵Gd(p,n)¹⁵⁵Tb	~10-20 MeV	Evaluation of ¹⁵⁵Tb production and co-production of impurities. unipd.itnih.gov
EMPIRE	Proton-induced reactions on Dysprosium	Up to 36 MeV	Calculation of cross-sections for the formation of various radionuclides, including ¹⁵⁵Dy. arxiv.org

These computational tools rely on a variety of nuclear models to describe the reaction mechanisms, including the optical model, pre-equilibrium models, and compound nucleus models. The accuracy of their predictions is highly dependent on the quality of the input parameters, such as nuclear level densities, optical model potentials, and gamma-ray strength functions. Therefore, continuous validation and refinement of these models against experimental data are crucial for improving their predictive power for isotope production.

Computational Analysis and Evaluation of Nuclear Data

Evaluation and Refinement of Nuclear Data Libraries for this compound

Evaluated nuclear data libraries are comprehensive collections of curated nuclear data, including cross-sections, resonance parameters, and decay data, that are essential for a wide range of applications, from reactor physics to medical physics. The data for this compound in major libraries such as the Evaluated Nuclear Data File (ENDF/B) from the United States, the Joint Evaluated Fission and Fusion File (JEFF) from Europe, and the Japanese Evaluated Nuclear Data Library (JENDL) are periodically updated and refined as new experimental data become available and theoretical models improve.

The evaluation process for this compound involves a combination of experimental measurements and theoretical calculations. For instance, new high-resolution neutron capture cross-section measurements performed at facilities like the neutron time-of-flight (n_TOF) facility at CERN have been incorporated into the evaluations for ¹⁵⁵Gd. epj-conferences.org These new experimental data are crucial for improving the accuracy of the resonance parameters in the evaluated data files. epj-conferences.org The resonance analysis is often performed using multilevel R-matrix codes like SAMMY, which employs a generalized least-squares technique based on Bayes' theory to fit the experimental data and derive updated resonance parameters. epj-conferences.org

The JENDL-4.0 library, for example, includes an evaluation for ¹⁵⁵Gd that was performed in 2010. oup.comarxiv.org Experimental work has been conducted to measure the gamma-ray spectra from thermal neutron capture on ¹⁵⁵Gd, and these results can be used to validate and potentially refine the data in libraries like JENDL-4.0. oup.comarxiv.org Similarly, measurements of the neutron capture and total cross-sections of ¹⁵⁵Gd have been compared with the data in ENDF/B-VI, revealing areas where the evaluated data could be improved. researchgate.net For instance, while the thermal capture cross-section for ¹⁵⁵Gd in ENDF was found to be consistent with measurements, discrepancies were noted for other isotopes like ¹⁵⁷Gd. researchgate.net

The release of new versions of these libraries, such as ENDF/B-VIII.0 and JEFF-3.3, often includes updated evaluations for many nuclides, benefiting from recent experimental data and advancements in theory and simulation. bnl.goveuropa.euescholarship.org The validation of these new libraries is a critical step. This is often done by comparing the performance of the library in simulating benchmark experiments. For example, the updated gadolinium data in ENDF/B-VIII.0 has been validated using a significant number of criticality safety benchmark experiments. osti.gov

The following table summarizes the key aspects of the evaluation and refinement of this compound data in major nuclear data libraries:

Nuclear Data Library	Version(s)	Key Features of this compound Evaluation and Refinement
ENDF/B	ENDF/B-VI, ENDF/B-VIII.0	Comparisons with experimental neutron capture and total cross-section measurements have been performed. researchgate.net The ENDF/B-VIII.0 release includes updated evaluations benefiting from recent experimental data and has undergone integral validation testing. bnl.govescholarship.org
JENDL	JENDL-4.0	Contains an evaluation for ¹⁵⁵Gd from 2010. oup.comjaea.go.jp Experimental data on gamma-ray spectra from thermal neutron capture can be used for its validation. oup.comarxiv.org
JEFF	JEFF-3.3	This version is a thorough update of the neutron data library. europa.euoecd-nea.org The library has been processed for use with code systems like SCALE and tested against criticality benchmarks. epj-conferences.org

The continuous cycle of new experimental measurements, theoretical model improvements, and data evaluation is fundamental to enhancing the quality and reliability of the nuclear data for this compound. This, in turn, ensures the accuracy of simulations in various fields that rely on this data.

Applications of Gadolinium 155 in Fundamental Physics and Nuclear Technologies Research

Fundamental Physics Research Using Gadolinium-155

This compound plays a crucial role in sensitive experiments designed to probe the fundamental properties of the universe, including the study of neutrinos and the search for dark matter.

Reactor Neutrino Detection and Coherent Elastic Neutrino-Nucleus Scattering (CEvNS) Studies

The detection of neutrinos, particularly those originating from nuclear reactors, is a significant area of particle physics research. This compound is instrumental in large-volume detectors designed to observe reactor antineutrinos. When a neutron is produced from an inverse beta decay (IBD) reaction—the primary way reactor antineutrinos are detected—it is thermalized and then captured by a nucleus. Doping the detection medium, typically water or liquid scintillator, with a gadolinium compound significantly enhances the neutron capture probability due to the high neutron capture cross-section of both ¹⁵⁵Gd and ¹⁵⁷Gd. inmm.org

Upon capturing a neutron, the resulting excited gadolinium nucleus de-excites by emitting a cascade of gamma rays with a total energy of approximately 8 MeV. arxiv.org This gamma-ray cascade produces a distinct signal that can be detected, providing a "tag" for the neutron capture event. This delayed coincidence technique, which looks for the prompt signal from the positron created in the IBD reaction followed by the delayed signal from the neutron capture on gadolinium, is a powerful method for distinguishing genuine neutrino events from background radiation. arxiv.org

This application is central to experiments studying neutrino oscillations and to those with potential non-proliferation applications, as antineutrino detectors can be used to monitor the operational status and power level of nuclear reactors remotely. inmm.orgarxiv.org

Furthermore, the study of Coherent Elastic Neutrino-Nucleus Scattering (CEvNS) is a growing field in neutrino physics. arxiv.org While direct detection of the low-energy nuclear recoil from CEvNS is the primary goal, understanding and mitigating backgrounds, including those from neutrons, is critical. indico.global Gadolinium-doped veto detectors are employed in CEvNS experiments to tag and reject neutron-induced events that could mimic a neutrino signal. indico.global

Neutron Veto Mechanisms for Dark Matter Search Experiments

Direct detection experiments searching for dark matter particles, such as Weakly Interacting Massive Particles (WIMPs), are extremely sensitive to background radiation. Neutrons, in particular, can produce nuclear recoils that are indistinguishable from the signal expected from a WIMP interaction. Therefore, effectively identifying and rejecting neutron events is paramount.

This compound is a key component in the neutron veto systems of leading dark matter experiments. researchgate.netarxiv.orginfn.it These veto detectors, often large tanks of gadolinium-doped water or liquid scintillator, surround the central dark matter detector. When a neutron enters the veto, it is thermalized and captured by a gadolinium nucleus, producing the characteristic cascade of high-energy gamma rays. The detection of this gamma-ray signal allows the event to be tagged as a neutron interaction, enabling the rejection of the corresponding signal in the main detector. researchgate.netarxiv.org

The high efficiency of neutron capture on gadolinium allows for the construction of highly effective veto systems. For instance, the XENONnT experiment utilizes a gadolinium-doped water Cherenkov detector as a neutron veto, which significantly reduces the neutron background. researchgate.netarxiv.org Research into gadolinium-loaded plastic scintillators is also being conducted for use as neutron vetoes in experiments like SuperCDMS. researchgate.net

Nuclear Fuel Cycle Research Applications of this compound

In the realm of nuclear energy, this compound is a well-established material used to control the reactivity of nuclear reactors and optimize the fuel cycle.

Utilization as Neutron Absorber and Burnable Poison in Advanced Nuclear Reactor Fuels

This compound, along with ¹⁵⁷Gd, has one of the highest thermal neutron absorption cross-sections of any stable isotope. nuclear-power.comosti.gov This property makes it an excellent "burnable poison" or "burnable absorber" in nuclear fuel. nuclear-power.comosti.goviaea.org A burnable poison is a material with a high neutron absorption cross-section that is intentionally mixed with nuclear fuel. Its purpose is to absorb excess neutrons at the beginning of a fuel cycle when the fuel is fresh and has a high level of reactivity.

As the reactor operates and the fissile material in the fuel is consumed, the burnable poison is also "burned up" or depleted through neutron capture. The ideal burnable poison depletes at a rate that compensates for the decrease in reactivity from fuel consumption, helping to maintain a more constant level of reactivity throughout the fuel cycle. osti.gov Gadolinium is commonly used in the form of gadolinium oxide (Gadolinia, Gd₂O₃) mixed with uranium dioxide (UO₂) fuel pellets. researchgate.net

The use of gadolinium as a burnable absorber offers several advantages, including the ability to control power distribution within the reactor core and to enable longer fuel cycles. osti.govresearchgate.net

Research on Impact on Reactivity Control and Fuel Burnup Calculations

The presence of this compound in nuclear fuel has a significant impact on the neutronic behavior of the reactor core. At the beginning of a fuel cycle, the high neutron absorption of ¹⁵⁵Gd suppresses the initial excess reactivity. researchgate.net As the ¹⁵⁵Gd is depleted through neutron capture, its negative reactivity effect diminishes, which helps to flatten the reactivity curve over the fuel's lifetime. nrc.gov

However, the use of gadolinium also presents challenges. The strong neutron absorption can lead to localized flux depressions and affect the power distribution within the fuel assembly. nuclear-power.com Furthermore, the depletion of gadolinium isotopes must be accurately modeled in fuel burnup calculations to ensure the safe and efficient operation of the reactor. nrc.govepj-n.org

Research in this area focuses on optimizing the concentration and distribution of gadolinium within the fuel to maximize its benefits while minimizing any adverse effects. iaea.orgresearchgate.net This includes studies on the use of enriched gadolinium, containing higher proportions of ¹⁵⁵Gd and ¹⁵⁷Gd, to reduce the total amount of gadolinium needed and to mitigate the "reactivity penalty" from the residual absorption of other gadolinium isotopes at the end of the fuel cycle. iaea.orggoogle.com Accurate nuclear data for the neutron capture cross-sections of gadolinium isotopes, including ¹⁵⁵Gd, are crucial for these calculations. oecd-nea.org

Advanced Neutron Detection and Instrumentation Research

The exceptional neutron capture properties of this compound are also leveraged in the development of advanced neutron detectors and instrumentation for a variety of applications beyond fundamental physics.

Gadolinium-based converters are used in solid-state neutron detectors. In these devices, a thin layer of gadolinium is placed in proximity to a semiconductor detector. When a thermal neutron is captured by a ¹⁵⁵Gd nucleus in the converter layer, the resulting emission of internal conversion electrons can be detected by the semiconductor, providing a signal for the neutron interaction. nih.gov Research in this area focuses on microfabrication techniques to create efficient and compact neutron sensors. nih.gov

The following table summarizes the key nuclear properties of this compound and its related isotopes.

Isotope	Natural Abundance (%) mdpi.com	Thermal Neutron Capture Cross-Section (barns) researchgate.net
¹⁵²Gd	0.20	735 oup.com
¹⁵⁴Gd	2.18	85 oup.com
¹⁵⁵Gd	14.80	60,900
¹⁵⁶Gd	20.47	1.8 oup.com
¹⁵⁷Gd	15.65	254,000
¹⁵⁸Gd	24.84	2.2 oup.com
¹⁶⁰Gd	21.86	1.4 oup.com

Gadolinium-Based Neutron Converters in Detector Designs

The most prominent application of this compound in instrumentation is as a neutron converter material in detector designs. sciencenotes.org Due to its large probability of interacting with thermal neutrons, it efficiently converts a neutron flux into a detectable signal. researchgate.netresearchgate.net The principle of operation relies on the neutron capture reaction ¹⁵⁵Gd(n,γ)¹⁵⁶Gd.

Natural gadolinium is effective for this purpose, with isotopes Gd-155 and Gd-157 having the highest absorption cross-sections of any stable isotopes. researchgate.netafit.edu When a thermal neutron is absorbed, the resulting excited nucleus de-excites, frequently emitting internal conversion electrons (ICE). afit.edu These electrons have sufficient energy to expose x-ray film or generate a signal in a semiconductor detector. afit.edunih.gov

Various detector configurations leverage this property. A common design involves a thin layer of gadolinium, often in the form of gadolinium oxide (Gd₂O₃) or a gadolinium foil, placed in proximity to a sensing medium. researchgate.netafit.edu In one configuration, a gadolinium oxide layer is contained within a reservoir, and the emitted conversion electrons pass through a thin Mylar layer to expose x-ray film. afit.edu The degree of film exposure can then be correlated to the neutron fluence. afit.edu Other advanced detectors use a gadolinium converter layer deposited directly onto a pixelated silicon sensor or integrated with a CdTe semiconductor detector. researchgate.netnih.govosti.gov The thickness of the gadolinium converter is a critical parameter that can be optimized to maximize detection efficiency. afit.edu

Table 1: Thermal Neutron Capture Cross-Sections of Key Gadolinium Isotopes This table presents the thermal neutron (at 0.0253 eV) capture cross-sections for the most significant gadolinium isotopes used in neutron detection.

Isotope	Natural Abundance (%)	Thermal Neutron Capture Cross-Section (barns)	Reference
¹⁵⁵Gd	14.80	60,900 - 62,200	researchgate.netresearchgate.netresearchgate.net
¹⁵⁷Gd	15.65	254,000 - 259,000	researchgate.netresearchgate.netwikipedia.org

Analysis of Prompt Photon and Electron Source Term in Neutron Detectors

Following the capture of a neutron by this compound, the resulting compound nucleus, ¹⁵⁶Gd*, is in a highly excited state. It promptly de-excites, releasing a cascade of gamma rays and internal conversion electrons, which constitute the signal source term in a detector. researchgate.net The analysis of this complex radiation signature is crucial for designing and calibrating gadolinium-based neutron detectors.

The de-excitation process produces a spectrum of radiation. This includes:

Internal Conversion Electrons (ICE): These are the primary signal carriers in many Gd-based detectors. The electron spectrum is complex, with prominent energies such as 72 keV, 132 keV, and 174 keV being identified. nih.gov

Prompt Gamma Rays: A cascade of gamma rays is emitted, with energies extending up to approximately 8 MeV. researchgate.net

Characteristic X-rays: The internal conversion process creates vacancies in the atomic shells (primarily K and L shells), which are subsequently filled, leading to the emission of characteristic K-shell and L-shell X-rays. brunel.ac.uk For gadolinium, K-shell X-rays are observed around 43 keV. brunel.ac.ukmcmaster.ca

Auger Electrons: The atomic de-excitation can also proceed via the emission of low-energy Auger electrons. brunel.ac.ukunl.edu

The detection system aims to isolate these neutron-induced signals from background radiation, particularly external gamma rays. brunel.ac.uk Because the conversion electrons have a short range, thin-film detector designs can be relatively insensitive to high-energy gamma rays, which have a low probability of interacting in the thin layer. brunel.ac.uk However, the detector's own activated materials and low-energy background radiation can interfere. researchgate.net Detailed modeling, often using Monte Carlo codes like GEANT4, is employed to simulate the particle interactions and predict the detector's response, correlating the experimental spectra with theoretical models of ICE production and X-ray emissions. nih.gov

Table 2: Key Radiations Emitted Following Neutron Capture by Gadolinium This table summarizes the main components of the prompt radiation source term used for signal generation in gadolinium-based neutron detectors.

Radiation Type	Typical Energy Range	Origin	Reference
Internal Conversion Electrons (ICE)	Dominated by peaks at ~72, 132, 174 keV	Nuclear de-excitation of ¹⁵⁶Gd*	nih.gov
K-shell X-rays	~43 keV	Atomic de-excitation following internal conversion	brunel.ac.uk
L-shell X-rays	~6-7 keV	Atomic de-excitation following internal conversion	brunel.ac.uk
Prompt Gamma Rays	Up to ~8 MeV	Nuclear de-excitation cascade of ¹⁵⁶Gd*	researchgate.net
Auger Electrons	Low Energy	Atomic de-excitation (alternative to X-ray emission)	brunel.ac.ukunl.edu

Nuclear Astrophysics Research

This compound is of significant interest in nuclear astrophysics for its role in the slow neutron capture process, or s-process, which is responsible for the formation of about half of the elements heavier than iron in the universe. sciencenotes.orgoecd-nea.orgclemson.edu The s-process occurs in stars, primarily during the Asymptotic Giant Branch (AGB) phase, where a relatively low flux of neutrons is produced. clemson.edu

The s-process path proceeds along the valley of beta stability, where successive neutron captures are interspersed with beta decays if an unstable nucleus is formed. The abundance of any given isotope produced via the s-process is inversely proportional to its neutron capture cross-section. Therefore, accurate knowledge of the (n,γ) cross-section for ¹⁵⁵Gd is crucial for testing and refining stellar models of nucleosynthesis. oecd-nea.orgresearchgate.net

The mass region around gadolinium is particularly complex and important for s-process studies due to the presence of several "branching points." researchgate.net These are unstable isotopes (e.g., ¹⁵¹Sm, ¹⁵⁴Eu, ¹⁵⁵Eu) where neutron capture and beta decay compete. researchgate.net The outcome of this competition is sensitive to the physical conditions in the star, such as temperature and neutron density. By analyzing the final abundances of isotopes like ¹⁵⁵Gd and its neighbors, astrophysicists can deduce the conditions inside the stars where these elements were forged. researchgate.netresearchgate.net The accurate measurement of the ¹⁵⁵Gd cross-section helps to reduce uncertainties in these models, allowing for better constraints on stellar temperatures, which have been estimated to correspond to a range of thermal energies between kT=28 and 33 keV based on this analysis. researchgate.net

Isomeric State Accumulation Studies

A novel area of research involves using the neutron capture properties of this compound to create an "active medium." This research explores the possibility of converting the energy of thermal and epithermal neutrons into monochromatic photon radiation. um.ac.irresearchgate.netnih.gov The core concept is the neutron pumping of a medium composed of a pair of gadolinium isotopes, ¹⁵⁵Gd and ¹⁵⁶Gd. um.ac.irrscf.ru

In this scheme, stable ¹⁵⁵Gd nuclei capture neutrons to form the heavier isotope, ¹⁵⁶Gd, in an excited, long-lived isomeric state (denoted as ¹⁵⁶ᵐGd). researchgate.netresearchgate.netnih.gov This process allows for the conversion and accumulation of neutron energy into the excitation energy of the ¹⁵⁶Gd nuclei. um.ac.ir The ultimate goal is to achieve a condition known as population inversion, where more ¹⁵⁶Gd nuclei are in the isomeric state than in a lower energy state. rscf.ruresearchgate.net If successful, this could theoretically lead to the controlled release of this stored energy as a burst of coherent, monoenergetic photons. rscf.ru

Feasibility studies have been conducted using numerical simulations to model the population dynamics of the ¹⁵⁶Gd energy levels under bombardment from a pulsed neutron source. researchgate.netresearchgate.netnih.gov These studies investigate how factors like neutron flux density, pulse duration, and the neutron energy spectrum influence the potential for achieving population inversion in an active medium, which is typically isotope-enriched gadolinium oxide. nih.govresearchgate.net

Nuclear Orientation Studies Utilizing Gadolinium Host

Gadolinium metal serves as an excellent host material for low-temperature nuclear orientation (NO) studies. osti.goviaea.org This technique is used to investigate the hyperfine interactions of radioactive nuclei and determine fundamental nuclear properties. arxiv.org Gadolinium is ferromagnetic at low temperatures (below its Curie temperature of 293 K), which means it can provide a very strong internal magnetic hyperfine field, on the order of tens of Teslas. wikipedia.orgarxiv.orgresearchgate.net

In a typical experiment, radioactive probe nuclei are implanted into a gadolinium single crystal host, which is then cooled to extremely low temperatures, often in the millikelvin range, using a dilution refrigerator. aps.orgresearchgate.net At these temperatures, the strong magnetic field from the gadolinium host interacts with the nuclear magnetic moment of the implanted nuclei, causing them to become oriented in space. osti.govarxiv.org

This nuclear alignment results in an anisotropic angular distribution of the radiation (typically gamma rays) emitted during their radioactive decay. osti.govaps.org By measuring the intensity of the emitted gamma rays at different angles relative to the orientation axis, scientists can determine the orientation parameters. osti.gov From these parameters, crucial nuclear data can be extracted, such as nuclear magnetic moments, the spins of nuclear levels, and the multipole mixing ratios of nuclear transitions. osti.govresearchgate.net The technique has been applied to a wide range of nuclei to test and refine models of nuclear structure. bnl.gov

Q & A

Basic Research Questions

Q. What fundamental nuclear properties of Gadolinium-155 are critical for reactor applications, and how are they experimentally determined?

• Methodological Answer : The neutron capture cross-section of Gd-155 is a key property for neutron absorption in nuclear reactors. Experimental determination involves irradiating enriched Gd-155 samples in reactor cores or accelerators and measuring neutron flux attenuation using time-of-flight (TOF) mass spectrometry or activation analysis. Calibration requires comparison with standard reference materials (e.g., Au-197 foils) to account for neutron flux variations . Isotopic purity must be verified via inductively coupled plasma mass spectrometry (ICP-MS) or thermal ionization mass spectrometry (TIMS) to minimize interference from isotopes like Gd-157 .

Q. What are the standard protocols for quantifying isotopic purity in this compound samples?

• Methodological Answer : High-resolution mass spectrometry (HR-MS) is the gold standard. For TIMS, samples are dissolved in nitric acid, loaded onto rhenium filaments, and ionized under vacuum. Isotopic ratios (e.g., Gd-155/Gd-154) are measured using Faraday detectors, with corrections for mass fractionation. ICP-MS with a desolvating nebulizer reduces oxide interferences (e.g., GdO⁺). Quality control includes repeated measurements of certified reference materials (e.g., NIST SRM 989) and blank runs to detect contamination .

Advanced Research Questions

Q. How can researchers optimize proton irradiation parameters for producing high-purity Terbium-155 from enriched this compound targets?

• Methodological Answer : Proton energy and target thickness must balance yield and purity. At Paul Scherrer Institute (PSI), 18 MeV protons on 100 mg/cm² Gd-155₂O₃ targets maximize the ¹⁵⁵Gd(p,n)¹⁵⁵Tb reaction yield. Post-irradiation, radiochemical separation involves dissolving targets in HCl (6M), followed by column chromatography (e.g., LN2 resin) to isolate Tb-155 from Gd and other lanthanides. Purity is assessed via gamma spectroscopy (e.g., 105 keV γ-ray of Tb-155) .

Q. How should researchers resolve discrepancies in reported neutron capture cross-section values for this compound across studies?

• Methodological Answer : Cross-study comparisons require analyzing experimental conditions:

• Neutron spectrum differences : Thermal vs. epithermal neutron beams (e.g., using Cd covers to filter thermal neutrons).
• Detector calibration : Validate with reference reactions like ¹⁹⁷Au(n,γ)¹⁹⁸Au.
• Computational models : Use Monte Carlo codes (MCNP, SERPENT) to simulate neutron transport and adjust for self-shielding effects in thick Gd samples.
  Contradictory data may arise from isotopic impurities or unaccounted gamma-ray branching ratios in decay schemes .

Q. What computational challenges arise when modeling this compound’s role in burnup credit calculations for spent nuclear fuel?

• Methodological Answer : Gd-155’s cumulative neutron absorption during fuel burnup complicates depletion calculations. Challenges include:

• Decay heat contributions : Integrating decay data (e.g., from JEFF-3.3 or ENDF/B-VIII libraries) for long-lived fission products.
• Sensitivity to initial enrichment : Higher Gd-155 concentrations reduce reactivity swing but require finer spatial discretization in burnup codes.
  Validation against experimental benchmarks (e.g., MIT Reactor data) is critical to address uncertainties in resonance integral approximations .

Q. What advanced separation techniques improve recovery rates of this compound from irradiated targets while minimizing co-contaminants?

• Methodological Answer :

• Ion-exchange chromatography : Use Eichrom’s LN3 resin with α-hydroxyisobutyric acid (α-HIBA) eluent to separate Gd³⁺ from Tb³⁺ and Eu³⁺.
• Solvent extraction : Tributyl phosphate (TBP) in nitric acid selectively extracts Gd, with >95% recovery at pH 1.5.
• Quality control : Monitor trace lanthanides via X-ray fluorescence (XRF) and correct for mass loss during calcination (e.g., Gd₂O₃ formation at 800°C) .

Data Analysis and Reporting Standards

• Statistical rigor : Report uncertainties using the Guide to the Expression of Uncertainty in Measurement (GUM), including Type A (statistical) and Type B (systematic) errors for cross-section measurements .
• Reproducibility : Document irradiation parameters (beam energy, flux), chemical separation protocols, and detector calibration curves in supplementary materials .
• Contradiction mitigation : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to design studies that address gaps in existing data, such as low-energy neutron capture measurements .